Cas no 76046-08-7 (Benzenamine, 4-(2-phenyl-5-oxazolyl)-)

• Product Name: Benzenamine, 4-(2-phenyl-5-oxazolyl)-
• CAS No: 76046-08-7
• MF: C₁₅H₁₂N₂O
• MW: 236.268583297729
• CID: 538467
• PubChem ID: 13404042
• Update Time: 2025-04-19

Benzenamine, 4-(2-phenyl-5-oxazolyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-(2-phenyl-5-oxazolyl)-
• 4-(2-phenyl-1,3-oxazol-5-yl)aniline
• DTXSID90539692
• WSAIAGGMIUELOT-UHFFFAOYSA-N
• 76046-08-7
• 4-(2-Phenyloxazol-5-yl)aniline
• SCHEMBL7902866

• Inchi： 1S/C15H12N2O/c16-13-8-6-11(7-9-13)14-10-17-15(18-14)12-4-2-1-3-5-12/h1-10H,16H2
• InChI Key： WSAIAGGMIUELOT-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC=CC=2)=NC=C1C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 236.094963011g/mol
• Monoisotopic Mass: 236.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 52Ų